Cas no 1342836-30-9 (3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide)

• Product Name: 3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide
• CAS No: 1342836-30-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 2114854
• Update Time: 2023-08-04

3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-isopropyl-1H-pyrazole-3-carboxamide
• 3-amino-N-(propan-2-yl)-1H-pyrazole-5-carboxamide
• 3-Amino-N-propan-2-yl-1H-pyrazole-5-carboxamide

• Inchi： 1S/C7H12N4O/c1-4(2)9-7(12)5-3-6(8)11-10-5/h3-4H,1-2H3,(H,9,12)(H3,8,10,11)
• InChI Key： RHWDZDKNCJZAGX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(N)=NN1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 83.8